Ochotensine
Overview
Description
Ochotensine is a member of isoquinolines.
Scientific Research Applications
Alkaloid Composition and Properties
Studies on the alkaloids of plants like Corydalis impatiens and Corydalis ochotensis have revealed ochotensine as one of the constituents. These studies contribute to understanding the diverse chemical compositions of these plants. For instance, research by Li et al. (2010) isolated ochotensine along with other alkaloids from Corydalis impatiens, identifying these compounds for the first time in this plant. Similarly, Yu et al. (2014) investigated the alkaloids of Corydalis ochotensis, noting their antitumor bioactivity.
Pharmacological Implications
Research on various compounds, including ochotensine analogs, has implications for potential therapeutic applications. For example, Chiba et al. (2004) explored the therapeutic potential of OCH, a synthetic analog of alpha-galactosylceramide, in autoimmune diseases like rheumatoid arthritis.
Biochemical and Molecular Insights
Investigations into the mechanisms of action of ochotensine-related compounds provide deeper biochemical and molecular understanding. Oki et al. (2004) studied OCH, focusing on its ability to induce Th2 cytokines from natural killer T (NKT) cells, which is significant for understanding its effects on immune responses.
Diverse Applications in Science and Health
The applications of ochotensine and its analogs extend to various fields including health, environmental studies, and technology. For example, Rifkin et al. (2015) explored the use of ochre, containing compounds similar to ochotensine, for photoprotection in human skin, indicating its potential in dermatological applications.
properties
Product Name |
Ochotensine |
|---|---|
Molecular Formula |
C21H21NO4 |
Molecular Weight |
351.4 g/mol |
IUPAC Name |
(1S)-7-methoxy-2-methyl-6'-methylidenespiro[3,4-dihydroisoquinoline-1,7'-8H-cyclopenta[g][1,3]benzodioxole]-6-ol |
InChI |
InChI=1S/C21H21NO4/c1-12-14-4-5-18-20(26-11-25-18)15(14)10-21(12)16-9-19(24-3)17(23)8-13(16)6-7-22(21)2/h4-5,8-9,23H,1,6-7,10-11H2,2-3H3/t21-/m0/s1 |
InChI Key |
MDAWGFZRYVVBAS-NRFANRHFSA-N |
Isomeric SMILES |
CN1CCC2=CC(=C(C=C2[C@@]13CC4=C(C3=C)C=CC5=C4OCO5)OC)O |
SMILES |
CN1CCC2=CC(=C(C=C2C13CC4=C(C3=C)C=CC5=C4OCO5)OC)O |
Canonical SMILES |
CN1CCC2=CC(=C(C=C2C13CC4=C(C3=C)C=CC5=C4OCO5)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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